Cas no 2172633-01-9 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoyl-1,4-diazepan-1-yl}acetic acid)

• Product Name: 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoyl-1,4-diazepan-1-yl}acetic acid
• CAS No: 2172633-01-9
• MF: C₂₇H₃₁N₃O₅
• MW: 477.55214715004
• CID: 5922821
• PubChem ID: 165822332
• Update Time: 2025-05-20

2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoyl-1,4-diazepan-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoyl-1,4-diazepan-1-yl}acetic acid
• 2172633-01-9
• 2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]-1,4-diazepan-1-yl}acetic acid
• EN300-1530444

• Inchi： 1S/C27H31N3O5/c1-19(26(33)30-14-6-13-29(15-16-30)17-25(31)32)11-12-28-27(34)35-18-24-22-9-4-2-7-20(22)21-8-3-5-10-23(21)24/h2-5,7-11,24H,6,12-18H2,1H3,(H,28,34)(H,31,32)/b19-11+
• InChI Key： LFJZCBDMZFYPOL-YBFXNURJSA-N
• SMILES： O(C(NC/C=C(\C)/C(N1CCN(CC(=O)O)CCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 477.22637110g/mol
• Monoisotopic Mass: 477.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoyl-1,4-diazepan-1-yl}acetic acid

2-{4-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]-2-methylbut-2-enoyl}-1,4-diazepan-1-yl}acetic Acid: A Comprehensive Overview

The compound with CAS Registry Number 2172633-01-9, known as 2-{4-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]-2-methylbut-2-enoyl}-1,4-diazepan-1-yl}acetic acid, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and recent advancements in its research.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by a 1,4-diazepane ring system, which serves as the central framework. Attached to this ring is a 2-acetyl group and a side chain containing a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is a well-known protecting group in peptide synthesis, highlighting the potential of this compound in peptide-based drug design. The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions and coupling reactions. Recent studies have optimized the synthesis pathway to improve yield and purity, making it more accessible for large-scale production.

Pharmacological Properties

Research into the pharmacological properties of this compound has revealed its potential as a modulator of key biological targets. The presence of the Fmoc group enhances its stability and bioavailability, making it an attractive candidate for drug delivery systems. Preclinical studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential application in anti-inflammatory therapies. Furthermore, the compound has shown selectivity towards certain receptors, indicating its role in receptor-targeted drug design.

Recent Research Advancements

In recent years, there has been a surge in research focusing on the optimization of this compound's pharmacokinetic properties. Scientists have explored various strategies to enhance its solubility and permeability, which are critical factors for effective drug delivery. One notable advancement involves the incorporation of hydrophilic groups into the molecule without compromising its bioactivity. These modifications have significantly improved its pharmacokinetic profile, paving the way for clinical trials.

Applications in Drug Development

The versatility of this compound lies in its ability to serve as a scaffold for various drug delivery systems. Its unique structure allows for easy functionalization, enabling researchers to tailor its properties for specific therapeutic applications. For instance, it has been employed as a carrier molecule in targeted drug delivery systems, where it facilitates the transport of therapeutic agents to specific tissues or cells. Additionally, its role as an intermediate in peptide synthesis has been extensively explored, further underscoring its importance in medicinal chemistry.

Conclusion

The compound with CAS Registry Number 2172633-01-9 represents a significant advancement in organic synthesis and pharmacology. Its unique structural features and promising pharmacological properties make it a valuable asset in drug development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in the creation of novel therapeutic agents.